molecular formula C20H25NO2 B8343568 Adamantan-1-yl-(4-hydroxy-3,4-dihydro-2H-quinolin-1-yl)-methanone

Adamantan-1-yl-(4-hydroxy-3,4-dihydro-2H-quinolin-1-yl)-methanone

Cat. No. B8343568
M. Wt: 311.4 g/mol
InChI Key: NRCKILPLCKMTRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Adamantan-1-yl-(4-hydroxy-3,4-dihydro-2H-quinolin-1-yl)-methanone is a useful research compound. Its molecular formula is C20H25NO2 and its molecular weight is 311.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Adamantan-1-yl-(4-hydroxy-3,4-dihydro-2H-quinolin-1-yl)-methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Adamantan-1-yl-(4-hydroxy-3,4-dihydro-2H-quinolin-1-yl)-methanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Adamantan-1-yl-(4-hydroxy-3,4-dihydro-2H-quinolin-1-yl)-methanone

Molecular Formula

C20H25NO2

Molecular Weight

311.4 g/mol

IUPAC Name

1-adamantyl-(4-hydroxy-3,4-dihydro-2H-quinolin-1-yl)methanone

InChI

InChI=1S/C20H25NO2/c22-18-5-6-21(17-4-2-1-3-16(17)18)19(23)20-10-13-7-14(11-20)9-15(8-13)12-20/h1-4,13-15,18,22H,5-12H2

InChI Key

NRCKILPLCKMTRT-UHFFFAOYSA-N

Canonical SMILES

C1CN(C2=CC=CC=C2C1O)C(=O)C34CC5CC(C3)CC(C5)C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 0.6 g (1.94 mmol) 1-(Adamantane-1-carbonyl)-2,3-dihydro-1H-quinolin-4-one and 0.11 g (2.91 mmol) NaBH4 in 20 mL methanol was stirred at room temperature. The mixture was evaporated, taken up on isolute and subjected to column chromatography on silica eluting with a gradient formed from heptane and TBME to yield after evaporation of the product containing fractions 0.557 g (92%) as white solid. MS(m/e): 312.4 (MH+).
Quantity
0.6 g
Type
reactant
Reaction Step One
Name
Quantity
0.11 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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